![molecular formula H3O6SV-3 B169359 Oxidovanadium(3+) sulfate hydrate CAS No. 123334-20-3](/img/structure/B169359.png)
Oxidovanadium(3+) sulfate hydrate
Overview
Description
Synthesis Analysis
Oxidovanadium(IV) complexes have been synthesized and characterized by ESI-HRMS, elemental (CHN) analysis, and spectroscopic (UV-Vis, IR, and EPR) techniques . The synthesis process involves the use of [NNO] donor ligands . During the crystallization process, block-shaped brown crystals were obtained from the methanolic solutions of these Oxidovanadium(IV) complexes .Molecular Structure Analysis
The molecular structure of Oxidovanadium(3+) sulfate hydrate is represented by the formula H3O6SV-3. The geometries of Oxidovanadium(IV) complexes are optimized by the density functional theory (DFT) calculations at the uB3LYP/6-31G**/LANL2DZ level of theory .Chemical Reactions Analysis
Oxidovanadium(IV) complexes have been identified to be an efficient catalyst for the CO2 cycloaddition reaction with epoxides, resulting in up to 100% cyclic carbonate products .Physical And Chemical Properties Analysis
Oxidovanadium(3+) sulfate hydrate is a blue crystalline solid. The physical properties of hydrates share many similarities with ice, yet there are some noted differences .Scientific Research Applications
Catalysis in CO2 Cycloaddition Reactions
Oxidovanadium(IV) complexes have been identified as efficient catalysts for the CO2 cycloaddition reaction with epoxides, resulting in up to 100% cyclic carbonate products . These cyclic carbonates are commercially important chemicals used as electrolytes in lithium-ion batteries, polar aprotic solvents, and monomers for polycarbonates and isocyanate-free polyurethanes .
Bioinorganic Chemistry
The role of vanadium in biological systems is intriguing. Oxidovanadium(IV) derivatives have been studied for their potential therapeutic applications and their ability to inhibit different biochemical processes, which could lead to toxic effects and diseases . However, vanadium is also an essential element for life, suggesting a dual role in both promoting and inhibiting life processes .
Prebiotic Chemistry
The versatility of oxidovanadium(IV) derivatives to act as catalytic promoters since the prebiotic world is noteworthy. These compounds could have played a role in the origins of life by promoting several oxidation reactions when coordinated with a variety of ligands .
Astrobiology
Oxidovanadium(IV) derivatives’ potential roles in the higher forms of life and their functions in the prebiotic world are subjects of astrobiological interest. The compounds’ ability to act as promoters of oxidation reactions makes them relevant to studies on the chemical conditions that could have supported the emergence of life .
Insulin Mimetic Activity
Research has shown that Oxidovanadium(IV) complexes can have significant effects on insulin secretion under hyperglycemic conditions, which suggests potential applications in diabetes treatment and management .
Environmental Chemistry
The application of oxidovanadium(IV) complexes in environmental chemistry, particularly in the sustainable use of CO2, is advancing rapidly. These complexes are used in transforming CO2 into value-added chemicals, addressing the challenge of its thermodynamic and kinetic inertness .
Safety And Hazards
Future Directions
Research that deals with sustainable use of CO2 in producing value-added chemicals is advancing at a rapid rate . Oxidovanadium(IV) complexes have been identified to be an efficient catalyst for the CO2 cycloaddition reaction with epoxides, resulting in up to 100% cyclic carbonate products . These findings not only provide an accessible model system to exploit V-based complexes as potential simple, safe, and effective multifunctional antitumor agents but also open up a rational approach to shed new light on the selection and optimization of ideal drug candidates .
properties
IUPAC Name |
vanadium;hydroxide;sulfate;hydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/H2O4S.2H2O.V/c1-5(2,3)4;;;/h(H2,1,2,3,4);2*1H2;/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGFGJNLBTOOVLK-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.[OH-].[O-]S(=O)(=O)[O-].[V] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H3O6SV-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4040638 | |
Record name | Vanadyl sulfate hydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4040638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Oxidovanadium(3+) sulfate hydrate | |
CAS RN |
123334-20-3 | |
Record name | Vanadyl sulfate hydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4040638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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